Cas no 1368242-41-4 (3-amino-1-(1-benzothiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-1-(1-benzothiophen-2-yl)propan-1-ol
• CAS No: 1368242-41-4
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6222079
• PubChem ID: 65184601
• Update Time: 2025-05-22

3-amino-1-(1-benzothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-benzothiophen-2-yl)propan-1-ol
• CS-0352576
• EN300-1854566
• 3-Amino-1-(benzo[b]thiophen-2-yl)propan-1-ol
• AKOS014518657
• 1368242-41-4

• Inchi： 1S/C11H13NOS/c12-6-5-9(13)11-7-8-3-1-2-4-10(8)14-11/h1-4,7,9,13H,5-6,12H2
• InChI Key： WEHXJFHLIXJHFN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(CCN)O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-1-(1-benzothiophen-2-yl)propan-1-ol

3-Amino-1-(1-benzothiophen-2-yl)propan-1-ol: A Comprehensive Overview

The compound with CAS No. 1368242-41-4, known as 3-amino-1-(1-benzothiophen-2-yl)propan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiophene ring system with an amino alcohol moiety. The benzothiophene core, a heterocyclic aromatic compound, is known for its stability and versatility in chemical reactions. The amino alcohol group, on the other hand, introduces hydrophilic properties, making this compound suitable for a wide range of applications.

Recent studies have highlighted the potential of 3-amino-1-(1-benzothiophen-2-yl)propan-1-ol in drug discovery. Its structure allows for easy functionalization, enabling researchers to explore its role as a scaffold for bioactive molecules. For instance, the compound has been investigated as a potential lead for anti-inflammatory agents due to its ability to modulate key signaling pathways. Additionally, its benzothiophene ring has been shown to exhibit antioxidant properties, further expanding its therapeutic potential.

The synthesis of 3-amino-1-(1-benzothiophen-2-yl)propan-1-ol involves a multi-step process that typically begins with the preparation of the benzothiophene derivative. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of transition metal catalysts has enabled the selective formation of the desired product with high yields and excellent purity. These improvements have not only enhanced the scalability of the synthesis but also reduced production costs, making this compound more accessible for research and development.

In terms of applications, 3-amino-1-(1-benzothiophen-2-yl)propan-1-ol has found utility in various areas beyond drug discovery. Its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and materials science. For instance, researchers have utilized this compound as a ligand in the synthesis of metalloporphyrins, which are promising candidates for use in sensors and catalysis. Furthermore, its amino alcohol group makes it an ideal candidate for enantioselective catalysis, where it can act as a chiral auxiliary or ligand.

The pharmacokinetic properties of 3-amino-1-(1-benzothiophen-2-yli)propanol have also been extensively studied. Preclinical studies indicate that this compound exhibits favorable absorption and bioavailability profiles, making it an attractive candidate for oral drug delivery. However, further research is needed to fully understand its metabolism and excretion pathways in vivo.

Looking ahead, the continued exploration of 3-amino-(benzothiophen-propanol) derivatives holds great promise for advancing our understanding of their biological activities and therapeutic potentials. Collaborative efforts between chemists and biologists are expected to unlock new applications for this versatile molecule.